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Compound of Interest

Compound Name: Octan-2-yl 2-chloroacetate
CAS No.: 20411-47-6
Cat. No.: B1293847

Get Quote

Abstract & Utility

This application note details a robust protocol for the synthesis of Octan-2-yl 2-chloroacetate

(CAS: 20411-47-6) via the esterification of 2-octanol using chloroacetyl chloride. While Fischer
esterification using chloroacetic acid is possible, the acyl chloride route is preferred for
research and drug development applications due to its rapid kinetics, high conversion rates,
and simplified workup.

Key Applications:
e Pharmaceutical Intermediates: The

-chloro ester moiety serves as a versatile electrophile for N-alkylation in the synthesis of
heterocycles.

» Reformatsky Reagents: Precursor for zinc-mediated coupling reactions to synthesize

-hydroxy esters.
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» Pseudopeptide Synthesis: Used as a chiral pool building block (if starting from enantiopure
2-octanol).

Chemical Strategy & Mechanism[1][2]
Route Selection

Two primary routes were evaluated for this synthesis:

Route A: Acyl Chloride Route B: Fischer
Parameter L
(Selected) Esterification
Chloroacetyl chloride + Base ) ] )
Reagents Chloroacetic acid + Acid Cat.
(TEA)
Kinetics Fast (< 2 hours) Slow (Equilibrium limited)
) Irreversible (Driven by HCI Reversible (Requires water
Thermodynamics
removal) removal)
Purification Simple extraction/filtration Azeotropic distillation required

Conclusion: Route A is selected for this protocol to maximize yield and minimize thermal stress
on the secondary alcohol.

Reaction Mechanism

The reaction proceeds via a nucleophilic acyl substitution.[1] The secondary alcohol oxygen
attacks the carbonyl carbon of the acyl chloride, forming a tetrahedral intermediate. The
chloride anion is eliminated, reforming the carbonyl.[2] The auxiliary base (Triethylamine) acts
as a proton scavenger to drive the reaction forward and prevent acid-catalyzed side reactions
(such as elimination to octenes).
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Figure 1: Mechanistic pathway for the base-promoted esterification of 2-octanol.

Safety Assessment (Critical)

Hazard Class Compound Critical Handling Notes

Extreme Caution. Causes

severe eye/skin burns. Reacts

Lachrymator / Corrosive Chloroacetyl Chloride violently with water to release
HCI gas. Handle only in a fume
hood.[3]

) ) ) Volatile amine. Keep away

Flammable / Irritant Triethylamine (TEA) o
from ignition sources.[4]

_ Volatile organic solvent. Avoid

Solvent Dichloromethane (DCM)

inhalation.

Self-Validating Safety Check: Before starting, ensure a saturated sodium bicarbonate (

) quench bath is prepared to neutralize any accidental acid chloride spills.

Experimental Protocol
Reagents & Stoichiometry

Scale: 50 mmol (Theoretical Yield: ~10.3 g)
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MW ( g/mol . Density
Component Equiv.[5] Amount Volume
) (g/mL)
2-Octanol 130.23 1.0 6.51¢ 0.82 ~7.9 mL
Chloroacetyl
_ 112.94 1.2 6.78 g 1.41 ~4.8 mL
Chloride
Triethylamine
101.19 15 7599 0.73 ~10.4 mL
(TEA)
DMAP _
) 122.17 0.05 0.30g Solid N/A
(Optional)
DCM
100 mL
(Anhydrous)
Step-by-Step Procedure
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1. SETUP
Flame-dry 250mL RBF
N2 Atmosphere
Add 2-Octanol, TEA, DCM

2. COOLING
Cool solution to 0°C
(Ice/Water Bath)

3. ADDITION
Add Chloroacetyl Chloride
dropwise over 30 mins

4. REACTION
Warm to RT
Stir 2-3 Hours

5. QUENCH
Add 50mL Water
Stir 10 mins

6. WORKUP
Wash: 1M HCI -> Sat. NaHCO3 -> Brine
Dry (MgS0O4) -> Concentrate

Click to download full resolution via product page

Figure 2: Operational workflow for the synthesis.[6]
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Detailed Steps:

e Preparation: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir
bar. Cap with a rubber septum and flush with Nitrogen (

) or Argon.

e Solvation: Syringe in 2-Octanol (7.9 mL, 50 mmol), Triethylamine (10.4 mL, 75 mmol), and
anhydrous Dichloromethane (DCM, 80 mL). Optional: Add catalytic DMAP (5 mol%) here to
accelerate the reaction.

e Thermal Control: Submerge the flask in an ice-water bath and cool to 0°C.

o Addition: Draw Chloroacetyl chloride (4.8 mL, 60 mmol) into a glass syringe. Add dropwise to
the stirring solution over 20—30 minutes.

o Observation: White fumes (HCI salts) may form inside the flask; the solution will become
cloudy as Triethylamine Hydrochloride precipitates.

e Reaction: Once addition is complete, remove the ice bath and allow the mixture to warm to
room temperature. Stir for 2—3 hours.

o TLC Monitoring: Silica gel, 10% EtOAc in Hexanes. Stain with KMnO4 (Ester is not UV
active, but KMnO4 will stain the alcohol if unreacted).

e Quench: Slowly add 50 mL of distilled water to the reaction mixture. Stir vigorously for 10
minutes to hydrolyze excess acid chloride.

e Extraction & Wash:
o Transfer to a separatory funnel. Separate the organic (bottom) layer.

o Wash 1 (Amine Removal): Wash organics with 1M HCI (50 mL) to remove excess TEA
and DMAP.

o Wash 2 (Acid Removal): Wash organics with Saturated

(50 mL) to neutralize any residual acetic acid.
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o Wash 3 (Drying): Wash with Brine (50 mL).

« |solation: Dry the organic layer over anhydrous

, filter, and concentrate under reduced pressure (Rotary Evaporator).

Purification

The crude product is typically >95% pure and appears as a colorless to pale yellow oil. If higher
purity is required for analytical standards:

e Vacuum Distillation: Boiling point is high (~90°C at 1 mmHg).
o Flash Chromatography: Silica gel; Gradient 0%

10% Ethyl Acetate in Hexanes.

Analytical Validation

To confirm the identity of Octan-2-yl 2-chloroacetate, compare spectral data against the

following expected parameters.

Proton NMR ( -NMR, 400 MHz, )
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Shift ( o ) ) Structural
Multiplicity Integration Assignment

. ppm) Insight

Significant
downfield shift
Multiplet (sextet- from alcohol
5.05 _ 1H CH-O-CO
like) precursor (~3.8
ppm) confirms

esterification.

Characteristic

singlet of the
4.05 Singlet 2H CI-CH2-CO
-chloroacetate

group.

1.50 - 1.70 Multiplet 2H Alkyl Chain -protons to the
ester.

] ) Bulk methylene
1.20-1.40 Multiplet 8H Alkyl Chain hai
chain.

Methyl group
1.25 Doublet 3H CHs-CH adjacent to the

chiral center.

) ] End of octyl
0.88 Triplet 3H Terminal CHs )
chain.

Infrared Spectroscopy (FT-IR)

e 1735 - 1750 cm~1: Strong C=0 stretch (Ester carbonyl).

» No broad peak at 3300 cm~*: Absence of O-H stretch confirms consumption of starting
alcohol.

Troubleshooting & Optimization
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Issue Probable Cause Solution

Ensure glassware is flame-
dried and DCM is anhydrous.

Low Yield Moisture contamination Chloroacetyl chloride
hydrolyzes rapidly in wet
solvents.

Ensure addition is strictly

dropwise at 0°C. Rapid

Dark Coloration Exotherm uncontrolled N
addition can cause
charring/polymerization.
Chloroacetyl chloride quality

] o ) may degrade over time. Use a

Residual Alcohol Stoichiometry drift ]
fresh bottle or increase
equivalents to 1.3x.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. Ester synthesis by acylation [organic-chemistry.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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